Cas no 2092063-30-2 (4-Benzyl-6-bromopyrimidine)
4-Benzyl-6-bromopyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-benzyl-6-bromopyrimidine
- 4-Benzyl-6-bromopyrimidine
-
- Inchi: 1S/C11H9BrN2/c12-11-7-10(13-8-14-11)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2
- InChI Key: FPTXUFOGIDHGRO-UHFFFAOYSA-N
- SMILES: BrC1=CC(CC2C=CC=CC=2)=NC=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 169
- XLogP3: 3.2
- Topological Polar Surface Area: 25.8
4-Benzyl-6-bromopyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B249646-100mg |
4-benzyl-6-bromopyrimidine |
2092063-30-2 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B249646-500mg |
4-benzyl-6-bromopyrimidine |
2092063-30-2 | 500mg |
$ 365.00 | 2022-06-07 | ||
| TRC | B249646-1g |
4-benzyl-6-bromopyrimidine |
2092063-30-2 | 1g |
$ 570.00 | 2022-06-07 | ||
| Life Chemicals | F1967-3992-0.25g |
4-benzyl-6-bromopyrimidine |
2092063-30-2 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F1967-3992-0.5g |
4-benzyl-6-bromopyrimidine |
2092063-30-2 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F1967-3992-1g |
4-benzyl-6-bromopyrimidine |
2092063-30-2 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F1967-3992-2.5g |
4-benzyl-6-bromopyrimidine |
2092063-30-2 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F1967-3992-5g |
4-benzyl-6-bromopyrimidine |
2092063-30-2 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F1967-3992-10g |
4-benzyl-6-bromopyrimidine |
2092063-30-2 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
4-Benzyl-6-bromopyrimidine Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 4-Benzyl-6-bromopyrimidine
Introduction to 4-Benzyl-6-bromopyrimidine (CAS No. 2092063-30-2)
4-Benzyl-6-bromopyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 2092063-30-2, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous biologically active molecules. The presence of both a benzyl group and a bromine substituent on the pyrimidine ring enhances its utility in synthetic chemistry, particularly in the development of novel therapeutic agents.
The benzyl group, characterized by its phenyl ring attached to a methyl group, introduces hydrophobicity and electronic properties that can influence the reactivity and binding affinity of the molecule. In contrast, the bromine atom at the 6-position acts as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, making 4-Benzyl-6-bromopyrimidine a valuable building block in medicinal chemistry.
Recent advancements in drug discovery have highlighted the importance of pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are integral to nucleic acid structures and have been extensively explored for their roles in antiviral, anticancer, and antimicrobial therapies. The introduction of substituents like benzyl and bromine allows for fine-tuning of pharmacokinetic properties, solubility, and target specificity. For instance, modifications at the 4- and 6-positions can modulate interactions with enzymes or receptors, leading to enhanced efficacy or reduced side effects.
In the context of current research, 4-Benzyl-6-bromopyrimidine has been utilized in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Kinases are enzymes that play key roles in cell signaling pathways, and their dysregulation is often associated with disease progression. By designing pyrimidine-based inhibitors that selectively bind to active kinase domains, researchers aim to disrupt aberrant signaling networks. The benzyl and bromine groups provide multiple points for chemical manipulation, enabling the creation of high-affinity inhibitors with improved pharmacological profiles.
Another emerging area where 4-Benzyl-6-bromopyrimidine finds application is in the development of antiviral agents. Pyrimidine derivatives have demonstrated promise against various viral infections by inhibiting replication or modulating host immune responses. The bromine substituent facilitates the introduction of additional functional groups through palladium-catalyzed reactions, allowing for the construction of complex antiviral scaffolds. For example, recent studies have explored pyrimidine-based compounds that interfere with viral polymerase enzymes or inhibit integrase activity in retroviruses.
The versatility of 4-Benzyl-6-bromopyrimidine also extends to antimicrobial research. Antibiotic resistance poses a significant global health challenge, necessitating the discovery of novel antimicrobial agents. Pyrimidine derivatives have shown activity against Gram-positive and Gram-negative bacteria by targeting essential metabolic pathways or structural components. The benzyl group can be used to introduce hydrophobic moieties that enhance membrane penetration, while the bromine atom allows for further derivatization to improve binding affinity or metabolic stability.
From a synthetic chemistry perspective, 4-Benzyl-6-bromopyrimidine serves as a versatile precursor for constructing more complex heterocyclic systems. Transition-metal-catalyzed cross-coupling reactions are particularly valuable in this regard, enabling the formation of carbon-carbon bonds under mild conditions. The combination of palladium, copper, and nickel catalysts with 4-Benzyl-6-bromopyrimidine has led to the synthesis of diverse libraries of pyrimidine derivatives for high-throughput screening.
The pharmaceutical industry has also leveraged 4-Benzyl-6-bromopyrimidine in fragment-based drug design (FBDD). FBDD involves identifying small molecular fragments that exhibit preliminary biological activity and then expanding these into lead compounds through iterative chemical optimization. The simplicity and reactivity of 4-Benzyl-6-bromopyrimidine make it an ideal candidate for generating structurally diverse fragments that can interact with biological targets.
In conclusion,4-Benzyl-6-bromopyrimidine (CAS No. 2092063-30-2) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features enable diverse synthetic modifications, making it indispensable in constructing biologically active molecules. As research continues to uncover new therapeutic targets and synthetic methodologies,4-Benzyl-6-bromopyrimidine will undoubtedly remain at the forefront of medicinal chemistry innovation.
2092063-30-2 (4-Benzyl-6-bromopyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)